Cas no 472962-95-1 (4-Bromo-1-(3-fluoropropyl)-2-nitro-1H-imidazole)

• Product Name: 4-Bromo-1-(3-fluoropropyl)-2-nitro-1H-imidazole
• CAS No: 472962-95-1
• MF: C₆H₇BrFN₃O₂
• MW: 252.041083574295
• CID: 3167940
• PubChem ID: 10243904
• Update Time: 2025-04-21

4-Bromo-1-(3-fluoropropyl)-2-nitro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-(3-fluoropropyl)-2-nitro-1H-imidazole
• 1H-Imidazole, 4-bromo-1-(3-fluoropropyl)-2-nitro-
• 472962-95-1
• 4-bromo-1-(3-fluoropropyl)-2-nitroimidazole

• Inchi： 1S/C6H7BrFN3O2/c7-5-4-10(3-1-2-8)6(9-5)11(12)13/h4H,1-3H2
• InChI Key： XBOFBGLTRGGQFV-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)N(CCCF)C=C(Br)N=1

Computed Properties

• Exact Mass: 250.97057Da
• Monoisotopic Mass: 250.97057Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.6Ų